Cas no 2138119-66-9 (({1,4-dioxaspiro4.4nonan-2-yl}methyl)2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: ({1,4-dioxaspiro4.4nonan-2-yl}methyl)2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138119-66-9
• MF: C₁₃H₂₃F₃N₂O₂
• MW: 296.329134225845
• CID: 5852672
• PubChem ID: 165863452
• Update Time: 2025-07-22

({1,4-dioxaspiro4.4nonan-2-yl}methyl)2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• ({1,4-dioxaspiro4.4nonan-2-yl}methyl)2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• ({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
• EN300-1179187
• 2138119-66-9

• Inchi： 1S/C13H23F3N2O2/c1-17-6-7-18(10-13(14,15)16)8-11-9-19-12(20-11)4-2-3-5-12/h11,17H,2-10H2,1H3
• InChI Key： AOSQTSRGPDHMIN-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CC1COC2(CCCC2)O1)(F)F

Computed Properties

• Exact Mass: 296.17116247g/mol
• Monoisotopic Mass: 296.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.7Ų

Additional information on ({1,4-dioxaspiro4.4nonan-2-yl}methyl)2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Comprehensive Analysis of ({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138119-66-9)

The compound ({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine, identified by CAS No. 2138119-66-9, is a highly specialized chemical entity with a unique structural framework. Its molecular architecture combines a 1,4-dioxaspiro[4.4]nonane core with methylamino and trifluoroethyl functional groups, making it a subject of interest in advanced organic synthesis and pharmaceutical research. This article delves into its properties, applications, and relevance to contemporary scientific trends, addressing common queries such as "spirocyclic compounds in drug discovery" and "fluorinated amines in medicinal chemistry."

One of the most intriguing aspects of CAS No. 2138119-66-9 is its spirocyclic moiety, which imparts conformational rigidity and stereochemical complexity. Spirocyclic structures, like the 1,4-dioxaspiro[4.4]nonane unit in this compound, are increasingly valued in drug design for their ability to enhance metabolic stability and target selectivity. Researchers exploring "spirocycles in bioactive molecules" will find this compound particularly relevant, as its scaffold offers a versatile platform for derivatization.

The presence of a trifluoroethylamine group in ({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine further elevates its significance. Fluorinated amines are pivotal in modern medicinal chemistry due to their ability to modulate lipophilicity, bioavailability, and binding affinity. This aligns with trending searches like "role of fluorine in drug design" and "trifluoroethylamine derivatives," highlighting the compound's potential in developing next-generation therapeutics.

From a synthetic perspective, the compound's multifunctional groups offer numerous opportunities for chemical modification. The methylamino and trifluoroethyl segments can serve as handles for further functionalization, making it a valuable intermediate in organic synthesis. Queries such as "amine derivatives in catalysis" or "building blocks for heterocyclic compounds" underscore its utility in diverse chemical applications.

In the context of green chemistry and sustainability, CAS No. 2138119-66-9 presents an interesting case study. The incorporation of fluorine atoms and spirocyclic frameworks can reduce the environmental footprint of synthetic pathways by improving reaction efficiency and reducing waste. This resonates with popular topics like "sustainable synthesis of fluorinated compounds" and "eco-friendly spirocycle production," reflecting broader industry trends.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying its structural integrity and purity, addressing common questions like "how to characterize spirocyclic amines" or "analytical tools for fluorinated compounds." Such details are critical for researchers aiming to replicate or innovate upon its synthesis.

In summary, ({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138119-66-9) embodies a convergence of structural novelty and functional versatility. Its relevance to cutting-edge research areas—from drug discovery to sustainable chemistry—ensures its continued prominence in scientific discourse. By addressing high-interest topics like "fluorine in pharmaceuticals" and "spirocyclic scaffolds," this overview aims to bridge the gap between specialized knowledge and broader scientific curiosity.